Cas no 1448636-37-0 (((4-(2-Chlorophenoxy)phenyl)sulfonyl)valine)
((4-(2-Chlorophenoxy)phenyl)sulfonyl)valine Chemical and Physical Properties
Names and Identifiers
-
- N-([4-(2-CHLOROPHENOXY)PHENYL]SULFONYL)VALINE
- VALINE, N-[[4-(2-CHLOROPHENOXY)PHENYL]SULFONYL]-
- ((4-(2-Chlorophenoxy)phenyl)sulfonyl)valine
- BRD-A66504998-001-01-1
- AKOS016403473
- VU0618378-1
- CS-0074602
- 875901-33-0
- HY-W030578
- 2-[[4-(2-chlorophenoxy)phenyl]sulfonylamino]-3-methylbutanoic acid
- 1448636-37-0
- SR-01000280350-1
- AKOS000813378
- DA-68922
- F3394-1120
- AB85769
- CBKinase1_007790
- SR-01000280350
- Z275023766
- CBKinase1_020190
-
- MDL: MFCD05866545
- Inchi: 1S/C17H18ClNO5S/c1-11(2)16(17(20)21)19-25(22,23)13-9-7-12(8-10-13)24-15-6-4-3-5-14(15)18/h3-11,16,19H,1-2H3,(H,20,21)/t16-/m0/s1
- InChI Key: CLUCIOWWTLBRMT-INIZCTEOSA-N
- SMILES: C(O)(=O)[C@H](C(C)C)NS(C1=CC=C(OC2=CC=CC=C2Cl)C=C1)(=O)=O
Computed Properties
- Exact Mass: 383.0594215g/mol
- Monoisotopic Mass: 383.0594215g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 540
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 101Ų
((4-(2-Chlorophenoxy)phenyl)sulfonyl)valine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C239011-100mg |
((4-(2-chlorophenoxy)phenyl)sulfonyl)valine |
1448636-37-0 | 100mg |
$ 275.00 | 2022-04-01 | ||
| TRC | C239011-500mg |
((4-(2-chlorophenoxy)phenyl)sulfonyl)valine |
1448636-37-0 | 500mg |
$ 1045.00 | 2022-04-01 | ||
| TRC | C239011-1g |
((4-(2-chlorophenoxy)phenyl)sulfonyl)valine |
1448636-37-0 | 1g |
$ 1590.00 | 2022-04-01 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00800129-1g |
((4-(2-chlorophenoxy)phenyl)sulfonyl)valine |
1448636-37-0 | 95% | 1g |
¥8305.0 | 2023-04-01 | |
| AN HUI ZE SHENG Technology Co., Ltd. | CB3394-1120-250mg |
((4-(2-chlorophenoxy)phenyl)sulfonyl)valine |
1448636-37-0 | 95%+ | 250mg |
¥4563.00 | 2023-09-15 | |
| AN HUI ZE SHENG Technology Co., Ltd. | CB3394-1120-500mg |
((4-(2-chlorophenoxy)phenyl)sulfonyl)valine |
1448636-37-0 | 95%+ | 500mg |
¥7669.00 | 2023-09-15 | |
| Advanced ChemBlocks | L20434-1G |
((4-(2-chlorophenoxy)phenyl)sulfonyl)valine |
1448636-37-0 | 95% | 1G |
$530 | 2023-09-15 | |
| Advanced ChemBlocks | L20434-5G |
((4-(2-chlorophenoxy)phenyl)sulfonyl)valine |
1448636-37-0 | 95% | 5G |
$1,575 | 2023-09-15 | |
| AN HUI ZE SHENG Technology Co., Ltd. | A070665-1g |
((4-(2-chlorophenoxy)phenyl)sulfonyl)valine |
1448636-37-0 | 97% | 1g |
¥7474.00 | 2023-09-15 | |
| A2B Chem LLC | AY09193-1mg |
((4-(2-Chlorophenoxy)phenyl)sulfonyl)valine |
1448636-37-0 | 1mg |
$245.00 | 2024-04-20 |
((4-(2-Chlorophenoxy)phenyl)sulfonyl)valine Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on ((4-(2-Chlorophenoxy)phenyl)sulfonyl)valine
Comprehensive Overview of ((4-(2-Chlorophenoxy)phenyl)sulfonyl)valine (CAS No. 1448636-37-0)
The compound ((4-(2-Chlorophenoxy)phenyl)sulfonyl)valine (CAS No. 1448636-37-0) is a specialized sulfonyl valine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a chlorophenoxy phenyl moiety linked to a sulfonyl valine group, makes it a subject of interest for drug discovery and enzyme inhibition studies. Researchers are increasingly exploring its applications in targeted therapies, particularly in the context of metabolic disorders and inflammatory pathways.
In recent years, the demand for sulfonamide-based compounds like ((4-(2-Chlorophenoxy)phenyl)sulfonyl)valine has surged due to their versatility in medicinal chemistry. This compound’s molecular stability and bioavailability have been highlighted in preclinical studies, aligning with the growing focus on precision medicine. Its CAS No. 1448636-37-0 is frequently searched in academic databases, reflecting its relevance in peptide mimetics and enzyme modulator research.
One of the key advantages of ((4-(2-Chlorophenoxy)phenyl)sulfonyl)valine lies in its potential as a scaffold for drug design. The integration of a chlorophenoxy group enhances its binding affinity to specific protein targets, a feature highly sought after in cancer therapeutics and autoimmune disease research. Discussions in forums and scientific communities often revolve around its synthetic accessibility and structure-activity relationships (SAR), making it a hot topic for cheminformatics enthusiasts.
From an industrial perspective, CAS No. 1448636-37-0 is gaining traction as a high-value intermediate in custom synthesis. Companies specializing in contract research organizations (CROs) and pharmaceutical outsourcing are actively listing this compound in their catalogs. Its compatibility with green chemistry principles, such as reduced solvent waste, further boosts its appeal in sustainable drug development—a trending topic in 2024 chemical innovations.
For researchers investigating sulfonamide derivatives, ((4-(2-Chlorophenoxy)phenyl)sulfonyl)valine offers a compelling case study. Its electrophilic properties and hydrogen-bonding capacity are frequently cited in publications exploring protein-ligand interactions. Additionally, its role in prodrug formulations has been noted, particularly in enhancing oral bioavailability—a critical factor in next-generation therapeutics.
In summary, ((4-(2-Chlorophenoxy)phenyl)sulfonyl)valine (CAS No. 1448636-37-0) represents a multifaceted compound with broad applications in drug discovery and biochemical research. Its structural features and functional groups position it as a valuable tool for addressing contemporary challenges in personalized medicine and sustainable chemistry. As interest in tailored therapeutics grows, this compound is poised to remain a focal point in scientific and industrial discussions.
1448636-37-0 (((4-(2-Chlorophenoxy)phenyl)sulfonyl)valine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)